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Compound of Interest

Compound Name: 6-Methoxy-2-methylnicotinamide

Cat. No.: B13009771

Get Quote

Executive Summary & Chemical Profile
6-Methoxy-2-methylnicotinamide (CAS: 1227163-14-7) is a pyridinecarboxamide derivative

commonly utilized as a pharmaceutical intermediate. While specific toxicological data for this

exact isomer may be limited, structural analogs (nicotinamides and pyridine derivatives) are

universally classified as Irritants (Skin/Eye/Respiratory).

In drug discovery workflows, we apply the Precautionary Principle: until a specific Occupational

Exposure Limit (OEL) is established, this compound must be handled as a Potent Compound

(Band 3). This guide moves beyond generic safety advice, providing a logic-driven protocol to

prevent sensitization and cross-contamination.

Core Hazard Classification (GHS)
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Hazard Type Code Description
Operational
Implication

Skin Irritation H315 Causes skin irritation

Direct contact causes

dermatitis; requires

chemical-resistant

barrier.

Eye Irritation H319
Causes serious eye

irritation

Dust/fines can drift

behind standard

glasses; requires

sealed eye protection.

STOT SE 3 H335
May cause respiratory

irritation

Inhalation of dust

triggers mucosal

inflammation; requires

containment.

Strategic Risk Assessment (The "Why")
Effective safety is not about wearing more gear; it is about wearing the right gear based on

chemical behavior.

The Permeation Logic
We do not select PPE solely for the solid compound, but for the solvents used to dissolve it.

Nicotinamide derivatives are frequently solubilized in Dichloromethane (DCM), Methanol, or

Dimethylformamide (DMF).

Latex Gloves: Structurally porous to organic solvents like DCM. If the solid is dissolved, latex

offers near-zero protection against carrier-solvent breakthrough.

Nitrile Gloves: Provide superior resistance to aliphatic hydrocarbons and alcohols, but have

finite breakthrough times for chlorinated solvents.

Diagram 1: Risk Assessment & Control Logic
This decision tree illustrates the hierarchy of controls required before PPE is even donned.
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Hazard Identification:
6-Methoxy-2-methylnicotinamide

Physical State:
Solid / Powder

Engineering Control:
Fume Hood Required

(Face Velocity: 80-100 fpm)

Dust Potential

Solvent System Used?
(e.g., DCM, MeOH)

Hand Protection:
Double Nitrile (min 5 mil)

Change every 15 mins if using DCM

Chemical Permeation Risk

Eye Protection:
Chemical Splash Goggles

(Not Safety Glasses)

Aerosol Risk

Respiratory:
N95/P100 only if

outside Hood (Emergency)

Failure Mode

Click to download full resolution via product page

Caption: Hierarchy of controls prioritizing engineering containment (Fume Hood) over PPE,

with specific glove selection based on solvent compatibility.

Personal Protective Equipment (PPE) Specifications
This protocol mandates a Double-Barrier System for all handling of quantities >10 mg.
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A. Hand Protection: The "Double-Glove" Protocol
Inner Layer: 4-mil Nitrile (Bright color, e.g., orange/purple) – Acts as a breach indicator.

Outer Layer: 5-mil Nitrile (Standard blue) – Primary barrier.

Causality: Nicotinamides can crystallize on glove surfaces. Stripping the outer glove

prevents spreading dust to door handles or balances.

Prohibited: Latex (Natural Rubber) due to poor organic solvent resistance.

B. Eye & Face Protection[1][2][3][4][5][6][7][8]
Requirement:Indirect Vent Chemical Splash Goggles (ANSI Z87.1+).

Why not Safety Glasses? Safety glasses have gaps at the temples. Fine amide powders are

electrostatic and can drift around shields, causing severe mucosal irritation (H319).

C. Respiratory Protection[7][9][10][11][12]
Primary: Chemical Fume Hood (Certified). Work must be performed at least 6 inches inside

the sash.

Secondary (Spill/Cleaning): NIOSH-approved N95 or P100 particulate respirator.

Note: A surgical mask provides zero protection against chemical vapors or fine dusts.

D. Body Protection[10][11][12][13][14][15][16]
Standard: Cotton-blend lab coat (buttoned to neck) + Long pants + Closed-toe shoes (non-

perforated leather/synthetic).

Enhanced: Disposable Tyvek® sleeves are recommended during weighing to prevent

powder accumulation on lab coat cuffs.

Operational Workflow: Step-by-Step
Phase 1: Preparation (Donning)

Inspect Fume Hood flow monitor (Target: 100 fpm).
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Don inner nitrile gloves.

Don lab coat and Tyvek sleeves (if using).

Don outer nitrile gloves (pull over lab coat cuffs).

Don splash goggles.

Phase 2: Handling (Weighing & Transfer)
Static Control: 6-Methoxy-2-methylnicotinamide is likely a crystalline solid prone to static

charge. Use an anti-static gun or ionizer bar inside the balance enclosure to prevent powder

"jumping."

Weighing: Use a disposable weighing boat. Do not use spatulas that have been used with

strong oxidizers.

Solubilization: If adding solvent (e.g., DCM), add it slowly down the side of the vessel to

minimize aerosolization.

Phase 3: Decontamination & Doffing
Wipe down the balance area with a solvent-dampened paper towel (methanol or

water/surfactant).

Outer Glove Removal: Remove outer gloves inside the fume hood and dispose of them as

solid hazardous waste immediately.

Remove goggles and clean with soap/water (not solvent, which degrades polycarbonate).

Wash hands thoroughly with soap and water after removing inner gloves.

Diagram 2: Operational Workflow & Waste Stream
Visualizing the flow of material to ensure containment.
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1. Weighing
(Static Control Required)

2. Reaction/Solubilization
(Closed Vessel)Transfer

Solid Waste:
Contaminated Gloves/Wipes

(Yellow Bag/Bin)

Weigh Boats

3. Decontamination
(Wet Wipe Method)

Post-Process

Liquid Waste:
Reaction Mother Liquor

(Halogenated/Non-Halogenated)

Filtrate

Wipes
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Caption: Operational flow emphasizing the segregation of solid contaminated waste

(wipes/gloves) from liquid chemical waste.

Disposal & Emergency Response
Waste Disposal[1]

Solid Waste: All gloves, weighing boats, and paper towels used in the process must be

disposed of as Hazardous Solid Waste. Do not throw in regular trash.

Liquid Waste: Segregate based on solvent.

If dissolved in DCM: Halogenated Organic Waste.

If dissolved in Methanol/Ethanol: Non-Halogenated Organic Waste.

Emergency Procedures
Eye Contact: Flush immediately at an eyewash station for 15 minutes. Hold eyelids open.

The "fishy" odor of pyridine derivatives may be noticeable; do not stop flushing.

Skin Contact: Remove contaminated clothing/gloves immediately.[1][2] Wash with soap and

copious water.[3][4][2][5][6] Do not use ethanol to wash skin (increases absorption).

Spill (<5g): Cover with wet paper towels to prevent dust. Wipe up and dispose of as

hazardous waste.[5]

Spill (>5g): Evacuate area. Contact EHS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/12243705
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.132
https://www.osha.gov/sites/default/files/publications/OSHA3404laboratory-safety-guidance.pdf
https://www.benchchem.com/product/b13009771?utm_src=pdf-custom-synthesis#bc-rfq
https://www.tcichemicals.com/BE/en/sds/M0374_EU_6N.pdf
https://www.fishersci.es/store/msds?partNumber=11433804&productDescription%3D2-HYDROXY-6-METHYLNICOTINIC+ACID%2C+98%2B%25%2C5G&countryCode=ES&language=en
https://www.fishersci.com/store/msds?partNumber=MO00027EA&productDescription=2-HYDROXY-6-METHYLISONIC+10GR&vendorId=VN00092202&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.angenechemical.com/sds/3999-38-0.pdf
https://assets.publishing.service.gov.uk/media/674848ae24108edc3c8ceb40/UKHSA_Incident_Management_pyridine_.pdf
https://www.osha.gov/sites/default/files/publications/OSHA3404laboratory-safety-guidance.pdf
https://www.benchchem.com/product/b13009771/docs#operational-guide-ppe-handling-protocols-for-6-methoxy-2-methylnicotinamide
https://www.benchchem.com/product/b13009771/docs#operational-guide-ppe-handling-protocols-for-6-methoxy-2-methylnicotinamide
https://www.benchchem.com/product/b13009771/docs#operational-guide-ppe-handling-protocols-for-6-methoxy-2-methylnicotinamide
https://www.benchchem.com/product/b13009771/docs#operational-guide-ppe-handling-protocols-for-6-methoxy-2-methylnicotinamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13009771?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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